Cas no 86945-25-7 (2-(1-Benzylpiperidin-4-yl)ethanamine)

2-(1-Benzylpiperidin-4-yl)ethanamine structure
86945-25-7 structure
Product Name:2-(1-Benzylpiperidin-4-yl)ethanamine
CAS No:86945-25-7
MF:C14H22N2
MW:218.337883472443
MDL:MFCD02093423
CID:61036
PubChem ID:1867002
Update Time:2024-10-26

2-(1-Benzylpiperidin-4-yl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Benzylpiperidin-4-yl)ethanamine
    • 2-(1-Benzylpiperidin-4-yl)ethylamine
    • 4-(2-Aminoethyl)-1-benzylpiperidine
    • 2-(1-Benzyl-4-piperidyl)ethylamine
    • 1-benzyl-4-(2-aminoethyl)piperidine
    • 4-Piperidineethanamine, 1-(phenylmethyl)-
    • 2-(1-benzyl-4-piperidinyl)ethanamine
    • 2-(1-benzylpiperidin-4-yl)ethan-1-amine
    • 2-[1-benzyl-4-piperidyl]ethylamine
    • OUYRPOHWEJUTCQ-UHFFFAOYSA-N
    • SBB042697
    • STK501431
    • BBL029583
    • 1088AF
    • 4-aminoethyl-1-phe
    • 1-(Phenylmethyl)-4-piperidineethanamine (ACI)
    • 4-(2-Aminoethyl)-1-(phenylmethyl)piperidine
    • 2-(1-Benzyl-piperidin-4-yl)-ethylamine
    • 2-(1-benzyl-4-piperidyl)ethanamine
    • AKOS000265821
    • DB-011882
    • SCHEMBL544141
    • MFCD02093423
    • CS-0199481
    • CHEMBL81207
    • SY045152
    • 4-aminoethyl-1-phenylmethyl piperidine
    • ALBB-006257
    • 86945-25-7
    • 2-(1-Benzyl-4-piperidinyl)ethanamine, AldrichCPR
    • 2-(1-benzylpiperidin-4-yl)-ethylamine
    • TS-00483
    • DTXSID10365415
    • A1517
    • SB43817
    • EN300-204664
    • AC-15298
    • CCG-209553
    • MDL： MFCD02093423
    • Inchi： 1S/C14H22N2/c15-9-6-13-7-10-16(11-8-13)12-14-4-2-1-3-5-14/h1-5,13H,6-12,15H2
    • InChI Key： OUYRPOHWEJUTCQ-UHFFFAOYSA-N
    • SMILES： NCCC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

  • Exact Mass: 218.17800
  • Monoisotopic Mass: 218.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.3

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.986(lit.)
  • Boiling Point: 319.4℃ at 760 mmHg
  • Refractive Index: 1.5320-1.5350
  • PSA: 29.26000
  • LogP: 2.88560
  • Solubility: Not determined

2-(1-Benzylpiperidin-4-yl)ethanamine Security Information

2-(1-Benzylpiperidin-4-yl)ethanamine Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-Benzylpiperidin-4-yl)ethanamine Pricemore >>

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2-(1-Benzylpiperidin-4-yl)ethanamine Production Method

Production Method 1

78056-67-4 78056-67-4
86945-25-7 86945-25-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride ;  rt
Reference
Novel coumarin-3-carboxamides bearing N-benzylpiperidine moiety as potent acetylcholinesterase inhibitors
Asadipour, Ali; Alipour, Masoumeh; Jafari, Mona; Khoobi, Mehdi; Emami, Saeed; et al, European Journal of Medicinal Chemistry, 2013, 70, 623-630

Production Method 2

2537-48-6 2537-48-6
3612-20-2 3612-20-2
86945-25-7 86945-25-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Tetrahydrofuran ;  15 min, rt; 20 min, reflux
1.2 12 h, reflux
1.3 Reagents: Hydrogen Catalysts: Palladium Solvents: Methanol ;  10 h, 300 psi, rt
1.4 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  1 h, 0 °C
Reference
Synthesis and Evaluation of Multi-Target-Directed Ligands against Alzheimer's Disease Based on the Fusion of Donepezil and Ebselen
Luo, Zonghua; Sheng, Jianfei; Sun, Yang; Lu, Chuanjun; Yan, Jun; et al, Journal of Medicinal Chemistry, 2013, 56(22), 9089-9099

Production Method 3

78056-67-4 78056-67-4
86945-25-7 86945-25-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
1.2 Solvents: Water
1.3 Solvents: Ethyl acetate
Reference
Aminopyridazines as acetylcholinesterase inhibitors
Contreras, Jean-Marie; Rival, Yveline M.; Chayer, Said; Bourguignon, Jean-Jacques; Wermuth, Camille G., Journal of Medicinal Chemistry, 1999, 42(4), 730-741

Production Method 4

126848-77-9 126848-77-9
86945-25-7 86945-25-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives
Sugimoto, Hachiro; Tsuchiya, Yutaka; Sugumi, Hiroyuki; Higurashi, Kunizo; Karibe, Norio; et al, Journal of Medicinal Chemistry, 1990, 33(7), 1880-7

Production Method 5

2104905-51-1 2104905-51-1
86945-25-7 86945-25-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ;  rt; 12 h, 50 °C; cooled
1.2 Reagents: Sodium chloride Solvents: Water ;  cooled
Reference
Structure-activity relationship study of tryptophan-based butyrylcholinesterase inhibitors
Meden, Anze; Knez, Damijan ; Malikowska-Racia, Natalia ; Brazzolotto, Xavier ; Nachon, Florian; et al, European Journal of Medicinal Chemistry, 2020, 208,

Production Method 6

78056-67-4 78056-67-4
86945-25-7 86945-25-7
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride ;  rt
Reference
Synthesis and evaluation of tacrine-E2020 hybrids as acetylcholinesterase inhibitors for the treatment of Alzheimer's disease
Shao, Dong; Zou, Chunyan; Luo, Cheng; Tang, Xican; Li, Yuanchao, Bioorganic & Medicinal Chemistry Letters, 2004, 14(18), 4639-4642

2-(1-Benzylpiperidin-4-yl)ethanamine Raw materials

2-(1-Benzylpiperidin-4-yl)ethanamine Preparation Products

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